Cas no 106308-45-6 (1H-1,2,3-Triazole-4-carboxamide, 1-[(2-chloro-6-fluorophenyl)methyl]-)

• Product Name: 1H-1,2,3-Triazole-4-carboxamide, 1-[(2-chloro-6-fluorophenyl)methyl]-
• CAS No: 106308-45-6
• MF: C₁₀H₈ClFN₄O
• MW: 254.64812374115
• CID: 1174158
• Update Time: 2024-07-25

1H-1,2,3-Triazole-4-carboxamide, 1-[(2-chloro-6-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 1-[(2-chloro-6-fluorophenyl)methyl]-

• Inchi： 1S/C10H8ClFN4O/c11-7-2-1-3-8(12)6(7)4-16-5-9(10(13)17)14-15-16/h1-3,5H,4H2,(H2,13,17)
• InChI Key： YGJSCFVQYUIZMC-UHFFFAOYSA-N
• SMILES： N1(CC2=C(F)C=CC=C2Cl)C=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 254.03724

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 501.4±60.0 °C(Predicted)
• PSA: 73.8
• pka: 14.42±0.50(Predicted)